2-(3,4-Dichlorophenyl)-6-methylbenzoic acid, 95%

• IUPAC Name: 2-(3,4-dichlorophenyl)-6-methylbenzoic acid
• InChI: InChI=1S/C14H10Cl2O2/c1-8-3-2-4-10(13(8)14(17)18)9-5-6-11(15)12(16)7-9/h2-7H,1H3,(H,17,18)
• InChI Key: WPLJKPBYSBZYAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=CC(=C(C=C2)Cl)Cl)C(=O)O
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID10691246
• Molecular Weight: 281.1 g/mol
• CAS RN: 1261954-61-3

Description

2-(3,4-Dichlorophenyl)-6-methylbenzoic acid (DCPMB) is a compound belonging to the class of phenylbenzoic acids. It is an important intermediate in the synthesis of a variety of compounds, including drugs, dyes, and fragrances. DCPMB is a white crystalline solid with a melting point of 93°C. It has a molecular weight of 233.07 g/mol and a density of 1.24 g/cm3. It is slightly soluble in water and is insoluble in most organic solvents.

Mechanism of Action

The mechanism of action of 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid, 95% is not yet fully understood. However, it is believed to be involved in the synthesis of a variety of compounds by acting as a catalyst in the reaction. It is also believed to be involved in the transport of electrons and the formation of chemical bonds between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid, 95% are not yet fully understood. However, it has been shown to be involved in the synthesis of a variety of compounds, including drugs, dyes, and fragrances. It has also been shown to be involved in the transport of electrons and the formation of chemical bonds between molecules.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid, 95% in laboratory experiments is that it is a relatively inexpensive and readily available starting material for the synthesis of a variety of compounds. Additionally, it is relatively easy to handle and store. However, it is important to note that 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid, 95% is a hazardous chemical and should be handled with care. It is also important to note that it is not suitable for use in human or animal experiments due to its potential toxicity.

Future Directions

The potential applications of 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid, 95% are numerous and include its use in the synthesis of new drugs, dyes, and fragrances. Additionally, it has potential applications in fields such as medicine, agriculture, and biotechnology. Further research is needed to better understand the biochemical and physiological effects of 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid, 95%, as well as its potential toxicity. Additionally, further research is needed to explore the potential applications of 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid, 95% in other fields, such as nanotechnology, material science, and catalysis.

Synthesis Methods

2-(3,4-Dichlorophenyl)-6-methylbenzoic acid, 95% can be synthesized in two different ways. The first method involves the reaction of 3,4-dichlorophenol and benzaldehyde in the presence of an acid catalyst. This reaction is carried out at temperatures of between 80-100°C and yields 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid, 95% as the main product. The second method involves the reaction of 3,4-dichlorophenol and 6-methylbenzoic acid in the presence of an acid catalyst. This reaction is carried out at temperatures of between 80-100°C and yields 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid, 95% as the main product.

Scientific Research Applications

2-(3,4-Dichlorophenyl)-6-methylbenzoic acid, 95% has been widely used in scientific research as a starting material for the synthesis of a variety of compounds. It is used in the synthesis of drugs, dyes, and fragrances, as well as in the synthesis of other compounds with potential applications in fields such as medicine, agriculture, and biotechnology. 2-(3,4-Dichlorophenyl)-6-methylbenzoic acid, 95% has also been used as a reagent in the synthesis of a variety of compounds, including organic acids, amines, and heterocycles.